Cas no 1148-72-7 (3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)-)

• Product Name: 3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)-
• CAS No: 1148-72-7
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 1202597
• Update Time: 2024-08-05

3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)-

• Inchi： 1S/C14H18N2O2/c17-16(18)14-7-5-13(6-8-14)15-9-11-1-2-12(10-15)4-3-11/h5-8,11-12H,1-4,9-10H2
• InChI Key： UPGPXKJSRFLWQC-UHFFFAOYSA-N
• SMILES： C12CCC(CC1)CN(C1=CC=C([N+]([O-])=O)C=C1)C2

Computed Properties

• Exact Mass: 191.02185

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Melting Point: 148-153 °C
• Boiling Point: 409.3±28.0 °C(Predicted)
• PSA: 80.44
• pka: 1.31±0.40(Predicted)